Cas no 58259-34-0 (N-Butyl-4-nitroaniline)

• Product Name: N-Butyl-4-nitroaniline
• CAS No: 58259-34-0
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD00024635
• CID: 342714
• PubChem ID: 3801140
• Update Time: 2025-04-19

N-Butyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-butyl-4-nitro-
• N-Butyl-4-nitroaniline
• 1-butylamino-4-nitrobenzene
• 4-NITRO N-BUTYL ANILINE
• N-butyl-N-(4-nitrophenyl)amine
• 4-NITRON-BUTYLANILINE
• KCTYPOBEIDJYGF-UHFFFAOYSA-N
• KM0181
• 7246AJ
• TRA0079386
• SY031996
• AK173291
• FT-0713393
• EN300-164357
• DS-8241
• 58259-34-0
• SCHEMBL9651956
• DTXSID90396621
• InChI=1/C10H14N2O2/c1-2-3-8-11-9-4-6-10(7-5-9)12(13)14/h4-7,11H,2-3,8H2,1H
• AKOS005348757
• MFCD00024635
• CS-0152103
• A869491
• DA-04673
• Y10787

• MDL： MFCD00024635
• Inchi： 1S/C10H14N2O2/c1-2-3-8-11-9-4-6-10(7-5-9)12(13)14/h4-7,11H,2-3,8H2,1H3
• InChI Key： KCTYPOBEIDJYGF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)NCCCC)=O

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8
• XLogP3: 3

Experimental Properties

• Boiling Point: 328.4℃/760mmHg
• PSA: 57.85000
• LogP: 3.40300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds